Cas no 2008771-02-4 (Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2008771-02-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5292758
• Update Time: 2025-11-02

Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-13(6-5-7-13)10(15)8-17-4/h5-9H2,1-4H3,(H,14,16)
• InChI Key： ZXUXZZZRZNJFHH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(C(COC)=O)CCC1

Additional information on Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2008771-02-4)

Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2008771-02-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, often referred to as a tert-butyl carbamate derivative, features a unique cyclobutyl ring structure modified with a methoxyacetyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in its applications due to its structural versatility and potential bioactivity.

The molecular formula of Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester is C₁₃H₂₃NO₄, with a molecular weight of approximately 257.33 g/mol. Its structure includes a cyclobutylmethyl moiety linked to a methoxyacetyl group, which contributes to its stability and reactivity in various chemical transformations. The presence of the tert-butyl ester group further enhances its utility as a protecting group in peptide synthesis and other organic reactions.

In recent years, the demand for carbamate derivatives like this compound has surged, driven by their role in drug discovery and development. For instance, similar structures have been explored as enzyme inhibitors or modulators of biological pathways, aligning with current trends in targeted therapy and precision medicine. The compound’s CAS No. 2008771-02-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key applications of Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester is in the synthesis of novel small-molecule therapeutics. Its structural features make it a promising candidate for modifying pharmacokinetic properties, such as solubility and metabolic stability. Researchers are also investigating its potential in crop protection chemicals, where carbamate derivatives are known for their efficacy as fungicides or herbicides.

From a market perspective, the compound’s niche applications have led to increased interest from fine chemical suppliers and contract research organizations (CROs). Its CAS No. 2008771-02-4 is often listed in catalogs specializing in building blocks for medicinal chemistry, highlighting its commercial value. Additionally, the rise of AI-driven drug discovery has amplified the need for diverse chemical libraries, where this compound could play a role.

Safety and handling of Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. Researchers often inquire about its spectroscopic data (e.g., NMR, MS) and synthetic routes, which are critical for reproducibility in experiments.

In summary, Carbamic acid, N-[[1-(2-methoxyacetyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2008771-02-4) represents a versatile and scientifically intriguing compound with broad applications in life sciences. Its unique structure and functional groups align with contemporary research trends, making it a subject of ongoing exploration. For those seeking high-purity samples or custom synthesis, partnering with specialized suppliers is advised to ensure quality and compliance.